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Compound of Interest

Compound Name: alpha-Acetoxyphenylacetonitrile

CAS No.: 5762-35-6

Cat. No.: B1266804

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of α-
Acetoxyphenylacetonitrile in Modern Synthesis
α-Acetoxyphenylacetonitrile, also known as O-acetylmandelonitrile, is a versatile chiral building

block with significant applications in pharmaceutical and fine chemical synthesis. Its structure,

combining a reactive nitrile group, a phenyl ring, and a chiral center bearing an acetate group,

makes it a valuable intermediate for the asymmetric synthesis of a variety of complex

molecules. The acetate group not only serves as a protecting group for the cyanohydrin

functionality but can also influence the stereochemical outcome of reactions at the cyano

group. This guide provides a comprehensive overview of the experimental protocols involving

α-Acetoxyphenylacetonitrile, detailing its synthesis, characterization, and key chemical

transformations. The protocols are presented with a focus on the underlying chemical principles

and practical considerations to ensure reproducibility and safety in the laboratory.
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A thorough understanding of the physical and chemical properties of α-

Acetoxyphenylacetonitrile is paramount for its safe handling and effective use in synthesis.

Property Value Reference

Molecular Formula C₁₀H₉NO₂ [1]

Molecular Weight 175.18 g/mol [1]

Appearance Off-white crystalline powder [2]

Melting Point

Not widely reported, related

compounds have varied

melting points.

Solubility

Soluble in many organic

solvents such as

dichloromethane, ethyl

acetate, and methanol.

General knowledge

CAS Number
5762-35-6 (racemic), 119718-

89-7 ((R)-enantiomer)
[1]

Safety and Handling:

α-Acetoxyphenylacetonitrile should be handled with care in a well-ventilated fume hood.[2] It

may cause skin and eye irritation, and its toxicological properties have not been fully

investigated.[2] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn at all times.[2] In case of contact, flush the affected

area with copious amounts of water.[2] Store the compound in a tightly sealed container in a

cool, dry place away from incompatible materials.[2]

Synthesis of α-Acetoxyphenylacetonitrile
The synthesis of α-Acetoxyphenylacetonitrile is typically achieved through the acetylation of

mandelonitrile, which is itself generated from the reaction of benzaldehyde with a cyanide

source. A common and effective method involves the in-situ generation of mandelonitrile

followed by acetylation.
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Protocol 1: One-Pot Synthesis from Benzaldehyde
This protocol outlines a one-pot procedure for the synthesis of racemic α-

Acetoxyphenylacetonitrile starting from benzaldehyde.

Reaction Scheme:

Benzaldehyde

Mandelonitrile Intermediate

+ KCN

KCN

Acetic Anhydride

α-Acetoxyphenylacetonitrile

+ Acetic Anhydride

Click to download full resolution via product page

A schematic for the synthesis of α-Acetoxyphenylacetonitrile.

Materials:

Benzaldehyde (1.0 eq)

Potassium cyanide (KCN) (1.1 eq)

Acetic anhydride (1.2 eq)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Stir bar
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Round-bottom flask

Separatory funnel

Rotary evaporator

Ice bath

Procedure:

Reaction Setup: To a round-bottom flask equipped with a stir bar and under a nitrogen

atmosphere, add benzaldehyde and dichloromethane. Cool the solution to 0 °C in an ice

bath.

Cyanide Addition: In a separate flask, dissolve potassium cyanide in a minimal amount of

water and add it dropwise to the stirred solution of benzaldehyde over 15-20 minutes,

ensuring the temperature remains below 5 °C.

Intermediate Formation: Allow the reaction to stir at 0 °C for 1 hour. The formation of the

mandelonitrile intermediate can be monitored by Thin Layer Chromatography (TLC).

Acetylation: To the reaction mixture, add acetic anhydride dropwise at 0 °C.

Reaction Progression: Remove the ice bath and allow the reaction to warm to room

temperature. Stir for an additional 2-3 hours or until TLC analysis indicates the complete

consumption of the mandelonitrile intermediate.

Work-up: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate

solution until gas evolution ceases. Transfer the mixture to a separatory funnel and separate

the layers.

Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL).

Washing: Combine the organic layers and wash with brine (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent.

Rationale: The reaction proceeds via the nucleophilic addition of the cyanide ion to the carbonyl

carbon of benzaldehyde to form the mandelonitrile intermediate. The subsequent addition of

acetic anhydride acetylates the hydroxyl group to yield the final product. The use of a one-pot

procedure is efficient as it avoids the isolation of the potentially unstable mandelonitrile

intermediate.

Characterization of α-Acetoxyphenylacetonitrile
Proper characterization is essential to confirm the identity and purity of the synthesized

compound. The primary techniques used are Nuclear Magnetic Resonance (NMR)

spectroscopy and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the different types of

protons and their connectivity in the molecule.

Aromatic Protons: A multiplet in the range of δ 7.3-7.5 ppm corresponding to the five protons

of the phenyl ring.

Methine Proton: A singlet at approximately δ 6.0-6.2 ppm for the proton attached to the chiral

center (-CH(OAc)CN).

Acetyl Protons: A singlet around δ 2.1-2.2 ppm corresponding to the three protons of the

methyl group in the acetate moiety.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum reveals the different carbon environments

within the molecule.

Carbonyl Carbon: A signal around δ 169-170 ppm for the carbonyl carbon of the acetate

group.

Aromatic Carbons: Signals in the region of δ 127-135 ppm for the carbons of the phenyl ring.

Nitrile Carbon: A peak in the range of δ 115-117 ppm for the carbon of the cyano group.
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Methine Carbon: A signal around δ 60-65 ppm for the chiral carbon.

Methyl Carbon: A peak at approximately δ 20-21 ppm for the methyl carbon of the acetate

group.

Note: The exact chemical shifts may vary depending on the solvent used for the NMR analysis.

Key Applications and Protocols
α-Acetoxyphenylacetonitrile serves as a valuable precursor in several important synthetic

transformations.

Application 1: Hydrolysis to Mandelic Acid
The hydrolysis of both the nitrile and the ester functionalities of α-Acetoxyphenylacetonitrile

provides a straightforward route to mandelic acid, an important α-hydroxy acid with various

applications.

Reaction Scheme:

α-Acetoxyphenylacetonitrile

Mandelic Acid

Hydrolysis

aq. HCl, Heat

Click to download full resolution via product page

Hydrolysis of α-Acetoxyphenylacetonitrile to Mandelic Acid.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol is adapted from the well-established procedure for the hydrolysis of

mandelonitrile.[3][4]

Materials:
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α-Acetoxyphenylacetonitrile (1.0 eq)

Concentrated Hydrochloric Acid (HCl)

Water

Round-bottom flask with reflux condenser

Heating mantle

Stir bar

Beaker

Ice bath

Buchner funnel and filter paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a stir bar and a reflux condenser, add

α-Acetoxyphenylacetonitrile and concentrated hydrochloric acid.

Heating: Heat the mixture to reflux using a heating mantle and stir vigorously. The reaction

progress can be monitored by the disappearance of the starting material on TLC.

Cooling and Precipitation: After the reaction is complete (typically several hours), cool the

reaction mixture to room temperature and then in an ice bath. Mandelic acid will precipitate

out of the solution.

Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold water to remove any remaining acid and

inorganic salts.

Drying: Dry the purified mandelic acid in a desiccator or a vacuum oven at a low

temperature.
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Causality: The strong acidic conditions and elevated temperature facilitate the hydrolysis of

both the ester and the nitrile groups. The nitrile is first hydrolyzed to a carboxylic acid amide,

which is then further hydrolyzed to the carboxylic acid. The ester linkage is also cleaved under

these conditions.

Application 2: Synthesis of N-Substituted Amides
α-Acetoxyphenylacetonitrile can be utilized as an acylating agent for the synthesis of N-

substituted amides. This application leverages the reactivity of the acetyl group.

Protocol 3: Amidation with Primary Amines

Reaction Scheme:

α-Acetoxyphenylacetonitrile

N-Substituted Amide (R-NHAc)

Primary Amine (R-NH₂)

Acylation

Click to download full resolution via product page

Synthesis of N-Substituted Amides.

Materials:

α-Acetoxyphenylacetonitrile (1.0 eq)

Primary amine (e.g., benzylamine) (1.1 eq)

A suitable aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran)

Round-bottom flask

Stir bar

Reflux condenser (if heating is required)
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve α-Acetoxyphenylacetonitrile in the chosen

solvent.

Amine Addition: Add the primary amine to the solution at room temperature.

Reaction Monitoring: Stir the reaction mixture and monitor its progress by TLC. Gentle

heating may be required for less reactive amines.

Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced

pressure.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield the desired N-substituted amide.

Mechanistic Insight: In this reaction, the primary amine acts as a nucleophile, attacking the

electrophilic carbonyl carbon of the acetate group. This leads to the formation of a tetrahedral

intermediate which then collapses to form the stable amide product and mandelonitrile as a

byproduct.

Asymmetric Synthesis Considerations
The chiral nature of α-Acetoxyphenylacetonitrile makes it a valuable precursor in asymmetric

synthesis.[5][6] Enantiomerically enriched α-Acetoxyphenylacetonitrile can be prepared using

chiral catalysts or enzymes. For example, the enantioselective acylation of mandelonitrile can

be achieved using a chiral acylation agent or a lipase enzyme. The resulting enantiopure α-

Acetoxyphenylacetonitrile can then be used in subsequent reactions to introduce a

stereocenter with a defined configuration.

Conclusion
α-Acetoxyphenylacetonitrile is a key synthetic intermediate with a rich and versatile chemistry.

The protocols detailed in this guide provide a solid foundation for researchers working with this

compound. A thorough understanding of its synthesis, characterization, and reactivity is crucial

for its successful application in the development of new pharmaceuticals and fine chemicals.
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As with all chemical procedures, adherence to safety protocols and careful experimental

technique are paramount for achieving reliable and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. Organic Syntheses Procedure [orgsyn.org]

4. exact-sciences.tau.ac.il [exact-sciences.tau.ac.il]

5. Organic Syntheses Procedure [orgsyn.org]

6. PhytoBank: 13C NMR Spectrum (PHY0055346) [phytobank.ca]

To cite this document: BenchChem. [α-Acetoxyphenylacetonitrile: A Comprehensive Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266804/docs#acetoxyphenylacetonitrile-a-
comprehensive-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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